Cas no 1804151-88-9 (1-(3-Bromo-4-mercaptophenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Bromo-4-mercaptophenyl)-2-chloropropan-1-one
• CAS No: 1804151-88-9
• MF: C₉H₈BrClOS
• MW: 279.581219673157
• CID: 4972069
• Update Time: 2025-09-27

1-(3-Bromo-4-mercaptophenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-mercaptophenyl)-2-chloropropan-1-one

• Inchi： 1S/C9H8BrClOS/c1-5(11)9(12)6-2-3-8(13)7(10)4-6/h2-5,13H,1H3
• InChI Key： QVSQCMWBMFJOFI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(C)Cl)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.5
• Topological Polar Surface Area: 18.1

Additional information on 1-(3-Bromo-4-mercaptophenyl)-2-chloropropan-1-one

Compound CAS No. 1804151-88-9: 1-(3-Bromo-4-Mercaptophenyl)-2-Chloropropan-1-one

The compound CAS No. 1804151-88-9, also known as 1-(3-Bromo-4-Mercaptophenyl)-2-Chloropropan-1-one, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile functional groups and potential applications in drug development and advanced materials synthesis.

The molecular structure of 1-(3-Bromo-4-Mercaptophenyl)-2-Chloropropan-1-one consists of a propanone backbone with a substituted phenyl group. The phenyl ring is substituted with a bromine atom at the 3-position and a mercapto (-SH) group at the 4-position, while the propanone moiety carries a chlorine atom at the 2-position. This combination of substituents imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its bromine and mercapto groups can undergo nucleophilic substitution and thiol-based reactions, respectively, enabling the construction of complex molecular architectures. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents, where its structural flexibility plays a crucial role in achieving desired pharmacokinetic profiles.

In addition to its role in drug discovery, CAS No. 1804151-88-9 has shown promise in materials science applications. The compound's ability to form stable thiol-based bonds has led to its investigation as a building block for advanced polymers and coatings with tailored mechanical and thermal properties. Recent advancements in click chemistry have further expanded its utility, enabling efficient assembly of functional materials with high precision.

The synthesis of 1-(3-Bromo-4-Mercaptophenyl)-2-Chloropropan-1-one typically involves multi-step organic reactions, including Friedel-Crafts alkylation, halogenation, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Furthermore, advancements in catalytic methods have reduced reaction times and minimized environmental impact, aligning with green chemistry principles.

From an analytical standpoint, this compound is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure, purity, and stability under various conditions. Recent studies have also employed computational chemistry tools to predict its reactivity and optimize reaction conditions for large-scale production.

Despite its promising applications, the handling of CAS No. 1804151-88-9 requires careful consideration due to its chemical reactivity. Proper storage conditions and safety protocols are essential to prevent unintended reactions or degradation. Researchers are actively exploring methods to enhance its stability under diverse environmental conditions, ensuring its suitability for long-term storage and transportation.

In conclusion, CAS No. 1804151-88-9, or 1-(3-Bromo-4-Mercaptophenyl)-2-Chloropropan-1-one, stands as a versatile compound with significant potential across multiple scientific domains. Its unique structural features, combined with cutting-edge research advancements, position it as a valuable tool for advancing modern chemistry and material science.